IMPERIALINE (3-beta-Iodo-)
IMPERIALINE (3-beta-Iodo-)
IMPERIALINE (3-beta-Iodo-) is a selective M2 muscarinic receptor antagonist. Cervane alkaloid, derivative of L6008 Imperialine extracted from Petilium eduardi Its muscarinic-blocking activity in narcotized rats (40 mg (i.p.) ethaminal sodium) as compared with the Atropine activity (100%): - on M2 receptors (heart), 135 %, ED50 = 0.023 μM/kg. - on M4 receptors (intestine), 1.9 %, ED50 = 0.9 μM/kg. - on M3 receptors (salivary glands), 0.1 %, ED50 = 14.7 μM/kg. - on the isolated rat intestine, for the antagonism to the spasmogenic effect due to Carbocholine: EC50 = 5.1x10-8 g/ml.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0196754
InChI:
SMILES:
Molecular Formula:
C27H42INO2
Molecular Weight:
539.54 g/mol
IMPERIALINE (3-beta-Iodo-)
CAS No.:
ADC Toxins
VCID: VC0196754
Molecular Formula: C27H42INO2
Molecular Weight: 539.54 g/mol
Purity: 97%. (TLC [chloroform, methanol (10:0.4) Rf = 0.33], Melting point, NMR, IR)
| Product Name | IMPERIALINE (3-beta-Iodo-) |
|---|---|
| Molecular Formula | C27H42INO2 |
| Molecular Weight | 539.54 g/mol |
| Appearance | white to pale yellow fine crystal powder |
| Description | IMPERIALINE (3-beta-Iodo-) is a selective M2 muscarinic receptor antagonist. Cervane alkaloid, derivative of L6008 Imperialine extracted from Petilium eduardi Its muscarinic-blocking activity in narcotized rats (40 mg (i.p.) ethaminal sodium) as compared with the Atropine activity (100%): - on M2 receptors (heart), 135 %, ED50 = 0.023 μM/kg. - on M4 receptors (intestine), 1.9 %, ED50 = 0.9 μM/kg. - on M3 receptors (salivary glands), 0.1 %, ED50 = 14.7 μM/kg. - on the isolated rat intestine, for the antagonism to the spasmogenic effect due to Carbocholine: EC50 = 5.1x10-8 g/ml. |
| Purity | 97%. (TLC [chloroform, methanol (10:0.4) Rf = 0.33], Melting point, NMR, IR) |
| Reference | - Eglen et al., /Characterisation of the interaction of the cervane alkaloid, imperialine, at Muscarinic receptors in vitro./ Naunyn-Schmiedebergs Arch. Pharmacol. (1992) 346:144-151 |
| Last Modified | Aug 20 2021 |
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